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Padnarsertib (KPT-9274) Profile

Padnarsertib is a first-in-class, oral, dual inhibitor being developed by Karyopharm Therapeutics. The table

below summarizes its key characteristics based on the latest available data.

Attribute Details

Drug Type Small molecule [1]

Main Developers Karyopharm Therapeutics [2] [3]

Mechanism of
Action

Dual inhibitor of PAK4 (IC50 <100 nM) and NAMPT (IC50 120 nM) [3]

Key Designations Orphan Drug (US) & Rare Pediatric Disease Designation (US) for
Rhabdomyosarcoma (RMS) and Ewing sarcoma (EWS) [2]

Current
Development Phase

Phase I (for advanced solid malignancies and NHL); a separate investigator-led
Phase Ib trial in AML was suspended in 2023 (NCT05394558) [2] [4]

Development
Strategy

Karyopharm is evaluating out-licensing and/or partnership opportunities for this
program [2]
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Scientific Data and Mechanism

Padnarsertib's unique dual-targeting mechanism disrupts multiple oncogenic pathways.

In Vitro Effects: In renal cell carcinoma (RCC) lines, Padnarsertib attenuates the PAK4/β-catenin

pathway, causes NAD+ depletion, and inhibits viability, invasion, and migration. It also attenuates G2–
M cell cycle transit and induces apoptosis [3].

In Vivo Efficacy: In mouse xenograft models, oral administration of Padnarsertib (100-200 mg/kg,
twice daily) demonstrated a significant reduction in tumor growth comparable to the drug Sunitinib,

with no significant weight loss reported, indicating a manageable toxicity profile in this model [3].

The following diagram illustrates the primary signaling pathways targeted by Padnarsertib and its

downstream effects:

Padnarsertib

PAK4

Inhibits

NAMPT

Inhibits

Beta_catenin

 Attenuates
Pathway

NAD

 Depletes

Migration

 Reduces

Viability

 Reduces

Apoptosis

 Induces

Click to download full resolution via product page

Development Status and Context
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Understanding the current development status of Padnarsertib is crucial for a complete landscape

assessment.

Recent Clinical Setback: In August 2023, an investigator-led Phase Ib trial (NCT05394558) in
relapsed/refractory Acute Myeloid Leukemia (AML) was suspended [4]. The reason for the

suspension was not disclosed in the trial registry. This event caused a noted drop in the drug's
predicted probability of technical success (PTSR) in this indication [4].

Corporate Strategy: Despite this setback, Karyopharm has secured Orphan Drug designations for
specific pediatric soft tissue sarcomas in mid-2024 [2]. The company's stated strategy is to seek out-
licensing or partnership opportunities to advance the program further [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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